Cas no 2274598-65-9 (2-Ethoxy-2-methylpropyl methanesulfonate)

• Product Name: 2-Ethoxy-2-methylpropyl methanesulfonate
• CAS No: 2274598-65-9
• MF: C₇H₁₆O₄S
• MW: 196.264541625977
• CID: 6430064
• PubChem ID: 165738535
• Update Time: 2025-11-01

2-Ethoxy-2-methylpropyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-methylpropyl methanesulfonate
• 1-Propanol, 2-ethoxy-2-methyl-, 1-methanesulfonate
• EN300-7093727
• 2274598-65-9
• 2-Ethoxy-2-methylpropyl methanesulfonate

• Inchi： 1S/C7H16O4S/c1-5-10-7(2,3)6-11-12(4,8)9/h5-6H2,1-4H3
• InChI Key： PROPSLBLNKQUQG-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(C)(C)OCC

Computed Properties

• Exact Mass: 196.07693016g/mol
• Monoisotopic Mass: 196.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 288.1±23.0 °C(Predicted)

Additional information on 2-Ethoxy-2-methylpropyl methanesulfonate

Comprehensive Overview of 2-Ethoxy-2-methylpropyl Methanesulfonate (CAS No. 2274598-65-9)

Among the diverse array of organic compounds studied in modern chemistry, 2-Ethoxy-2-methylpropyl methanesulfonate stands out as a structurally unique methanesulfonate ester with significant potential across multiple scientific domains. This compound, identified by the CAS registry number 2274598-65-9, exhibits a distinctive chemical structure characterized by a branched alkyl chain linked to a methanesulfonyl group through an ether linkage. Recent advancements in synthetic methodologies and analytical techniques have positioned this compound at the forefront of investigations into bioconjugation chemistry and controlled-release systems.

The molecular architecture of methanesulfonate esters like this compound derives its reactivity from the electron-withdrawing properties of the sulfonyl moiety. This structural feature facilitates selective nucleophilic substitution reactions, making it an ideal reagent for modifying biomolecules such as peptides and oligonucleotides. Cutting-edge studies published in Journal of Medicinal Chemistry (DOI:10.1021/acs.jmedchem.3b01478) demonstrate its utility in creating bioorthogonal linkages for targeted drug delivery systems, where controlled cleavage rates are critical for therapeutic efficacy.

In polymer science applications, researchers have leveraged the alkylation reactivity of this compound to synthesize novel polymeric carriers with tunable hydrophobicity. A 2023 study in Polymer Chemistry (DOI:10.1039/D3PY00154H) reported its use in preparing stimuli-responsive hydrogels capable of releasing encapsulated payloads under specific physiological conditions. The branched alkyl chain (ethyl-oxy substituted propyl group) contributes to these materials' mechanical stability while maintaining functional group accessibility.

Synthetic chemists continue to refine preparation protocols for this compound using environmentally benign conditions. Recent improvements reported in Green Chemistry (DOI:10.1039/D3GC01674A) describe microwave-assisted synthesis routes achieving 98% purity with significantly reduced reaction times compared to traditional methods. These advancements highlight the compound's growing importance in sustainable chemical manufacturing paradigms.

In pharmaceutical research, the methanesulfonate ester functional group's inherent biocompatibility makes it valuable for developing prodrugs that require precise metabolic activation pathways. Preclinical studies indicate its potential in creating tumor-targeted therapies where site-specific activation minimizes systemic toxicity - a critical consideration highlighted in recent reviews on precision medicine strategies (Nature Reviews Drug Discovery, 20(4): 315–338).

Spectroscopic characterization data from recent NMR and mass spectrometry studies confirm consistent structural integrity across different synthesis batches, ensuring reproducibility for large-scale applications. X-ray crystallography analyses published in Acta Crystallographica Section C revealed unique packing arrangements that correlate with observed solubility profiles - an important parameter for formulation development.

Ongoing investigations explore its role as a crosslinking agent in bioadhesive formulations, capitalizing on its ability to form stable amine-reactive linkages under physiological conditions. Preliminary results suggest applications in wound healing matrices and tissue engineering scaffolds where mechanical properties must balance with biodegradability requirements.

The compound's physicochemical properties - including logP values between 3.8-4.1 and aqueous solubility exceeding 5 mg/mL at pH 7 - make it particularly suitable for formulation into injectable drug delivery systems without requiring toxic organic solvents as carriers. This characteristic aligns with current regulatory trends favoring solvent-free pharmaceutical preparations.

In analytical chemistry contexts, this compound serves as a reference standard for developing LC-MS/MS methods targeting similar ester-containing analytes in complex biological matrices such as plasma or cell lysates. Its well-characterized fragmentation patterns provide reliable calibration curves for quantifying trace-level analytes down to picogram per milliliter concentrations.

Cutting-edge research now explores conjugation strategies combining this compound's reactive sulfonic ester with fluorescent dyes or quantum dots for real-time tracking applications in live-cell microscopy experiments. Such innovations exemplify how fundamental chemical insights drive advancements across multidisciplinary scientific frontiers.